Cas no 668-28-0 (1-Bromo-2-nitro-3-(trifluoromethyl)benzene)
1-Bromo-2-nitro-3-(trifluoromethyl)benzene is a halogenated aromatic compound featuring bromine, nitro, and trifluoromethyl functional groups at the 1, 2, and 3 positions, respectively. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals, agrochemicals, and specialty materials. The electron-withdrawing nitro and trifluoromethyl groups enhance its utility in nucleophilic substitution and cross-coupling reactions, while the bromine serves as a versatile leaving group for further functionalization. Its high purity and stability under standard conditions ensure consistent performance in demanding applications. The compound is commonly employed in the development of fluorinated compounds, where its precise substitution pattern enables targeted molecular design.
668-28-0 structure
Product Name:1-Bromo-2-nitro-3-(trifluoromethyl)benzene
CAS No:668-28-0
MF:C7H3BrF3NO2
MW:270.003431558609
CID:2117822
Update Time:2025-06-09
1-Bromo-2-nitro-3-(trifluoromethyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- 1-bromo-2-nitro-3-(trifluoromethyl)Benzene
- 1-Bromo-2-nitro-3-(trifluoromethyl)benzene
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- Inchi: 1S/C7H3BrF3NO2/c8-5-3-1-2-4(7(9,10)11)6(5)12(13)14/h1-3H
- InChI Key: GZSUZPZGMPSACG-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(C(F)(F)F)=C1[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 228
- Topological Polar Surface Area: 45.8
1-Bromo-2-nitro-3-(trifluoromethyl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1678759-1g |
1-Bromo-2-nitro-3-(trifluoromethyl)benzene |
668-28-0 | 98% | 1g |
¥40248.00 | 2024-05-04 |
1-Bromo-2-nitro-3-(trifluoromethyl)benzene Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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